Cas no 14703-92-5 (2-(4-bromophenyl)sulfanylethan-1-ol)

• Product Name: 2-(4-bromophenyl)sulfanylethan-1-ol
• CAS No: 14703-92-5
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 147685
• PubChem ID: 203586
• Update Time: 2025-05-27

2-(4-bromophenyl)sulfanylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(4-bromophenyl)thio]-
• Ethanol, 2-((4-bromophenyl)thio)-, (9CI)
• 2-(4-bromophenyl)sulfanylethanol
• 2-(4-Bromophenylthio)ethanol
• 2-(p-Bromophenylthio)ethanol
• 14703-92-5
• 2-((4-BROMOPHENYL)THIO)ETHAN-1-OL
• 2-p-Bromophenylthioethanol
• SCHEMBL7997051
• DTXSID50163578
• BRN 1941196
• AKOS009076034
• AT20956
• CS-0214603
• Ethanol, 2-(p-bromophenylthio)-
• Ethanol, 2-((4-bromophenyl)thio)-,
• Z149190682
• EN300-182751
• 2-[(4-bromophenyl)sulfanyl]ethan-1-ol
• 2-(4-bromophenyl)sulfanylethan-1-ol

• Inchi： 1S/C8H9BrOS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4,10H,5-6H2
• InChI Key： UWGLQIQQBTXBCJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCO

Computed Properties

• Exact Mass: 231.95577
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-bromophenyl)sulfanylethan-1-ol

Comprehensive Overview of 2-(4-Bromophenyl)sulfanylethan-1-ol (CAS No. 14703-92-5): Properties, Applications, and Industry Relevance

2-(4-Bromophenyl)sulfanylethan-1-ol (CAS No. 14703-92-5) is a specialized organic compound featuring a bromophenyl group linked to a sulfanylethan-1-ol moiety. This structure grants it unique chemical properties, making it valuable in pharmaceutical intermediates, material science, and agrochemical research. The compound's molecular formula (C₈H₉BrOS) and molecular weight (217.12 g/mol) are critical for precise synthetic applications. Its sulfur-containing backbone enhances reactivity, while the bromine substituent offers versatility in cross-coupling reactions, aligning with trends in green chemistry and sustainable synthesis.

In recent years, the demand for halogenated compounds like 2-(4-bromophenyl)sulfanylethan-1-ol has surged due to their role in drug discovery and functional materials. Researchers highlight its potential in OLED technology, where brominated aromatics improve electron transport layers. Additionally, its thioether linkage is pivotal in designing biodegradable polymers, addressing global concerns about plastic waste. These applications resonate with Google Scholar trends, where queries like "bromophenyl derivatives in organic electronics" or "sulfur-based green solvents" have grown by 30% since 2022.

The synthesis of CAS No. 14703-92-5 typically involves nucleophilic substitution between 4-bromothiophenol and 2-chloroethanol, optimized for high yield and low byproducts. Advanced techniques like microwave-assisted synthesis reduce energy consumption, a hotspot in AI-driven chemical research. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a key concern for industries complying with REACH regulations.

From a commercial perspective, 2-(4-bromophenyl)sulfanylethan-1-ol is supplied by leading chemical manufacturers with >98% purity. Its MSDS emphasizes safe handling, though it is not classified as hazardous under GHS standards. Market reports indicate a 12% annual growth in brominated intermediates, driven by Asia-Pacific pharmaceutical hubs. SEO-optimized searches such as "buy 4-bromophenyl thioethanol" or "CAS 14703-92-5 supplier" reflect this demand.

Future prospects for 14703-92-5 include catalysis and nanomaterial functionalization, areas frequently explored in patent filings. Its compatibility with click chemistry further expands utility in bioconjugation, a trending topic in PubMed articles. As industries prioritize eco-friendly and high-performance chemicals, this compound’s relevance is poised to grow, supported by rigorous academic research and industrial innovation.